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Compound of Interest

Compound Name: Fmoc-L-Photo-Methionine

Cat. No.: B2947255 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your safety is paramount

when handling specialized chemical reagents. This document provides essential, immediate

safety and logistical information for the proper handling and disposal of Fmoc-L-Photo-
Methionine, a photosensitive amino acid derivative crucial for advanced research in areas

such as photo-affinity labeling and protein-protein interaction studies.

Fmoc-L-Photo-Methionine is a diazirine-containing, photo-reactive compound. While

comprehensive toxicological data is not fully available, its chemical nature necessitates

stringent safety protocols to prevent potential health hazards and ensure the integrity of your

experiments. This guide offers procedural, step-by-step guidance to address your operational

questions and build a foundation of trust in your laboratory safety practices.

Essential Safety and Handling Information
Immediate Precautions: Due to the lack of extensive toxicological studies, Fmoc-L-Photo-
Methionine should be handled as a potentially hazardous substance. The primary concerns

are eye, skin, and respiratory tract irritation upon contact or inhalation of the powder. As a

diazirine-containing compound, it is also sensitive to light and heat, which can cause

decomposition.

Personal Protective Equipment (PPE): A comprehensive array of PPE is mandatory to minimize

exposure.
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PPE Category Specification Rationale

Eye Protection

Chemical splash goggles

meeting ANSI Z87.1 or EN 166

standards.

Protects against dust particles

and accidental splashes.

Hand Protection
Chemical-resistant nitrile

gloves.

Provides a barrier against skin

contact. Gloves should be

inspected before use and

disposed of after handling the

compound.

Body Protection
A buttoned, full-length

laboratory coat.

Protects skin and clothing from

contamination.

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator.

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation.

Operational and Disposal Plans
Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and dark environment, specifically at or below

-20°C, as recommended.[1]

Labeling: Ensure the container is clearly labeled with the compound's name and associated

hazards.

Handling and Experimental Protocol
Working Environment: All handling of solid Fmoc-L-Photo-Methionine should be conducted in

a certified chemical fume hood to minimize inhalation risk. The workspace should be kept clean

and organized.

Step-by-Step Handling Procedure:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare all

required equipment (spatula, weighing paper, glassware, etc.) within the fume hood.

Weighing: Carefully weigh the desired amount of the powdered compound on weighing

paper. Avoid creating dust.

Dissolving: Add the powder to the desired solvent in a suitable container. Gently swirl to

dissolve.

Photo-Crosslinking Experiments: As this compound is photo-reactive, all steps prior to the

intended UV irradiation should be performed in a dark room or with the reaction vessel

protected from light (e.g., wrapped in aluminum foil).[2]

Post-Experiment: Following the experiment, decontaminate all surfaces and equipment that

came into contact with the compound.

Spill Management
Evacuate: In case of a spill, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For a small spill, carefully sweep up the solid material, avoiding dust

generation, and place it in a sealed container for disposal.

Decontamination: Clean the spill area with an appropriate solvent and then with soap and

water.

Reporting: Report the spill to your institution's environmental health and safety (EHS)

department.

Disposal Plan
All waste containing Fmoc-L-Photo-Methionine, including contaminated PPE and

experimental materials, must be treated as hazardous waste.

Waste Collection: Collect all solid and liquid waste in separate, clearly labeled, and sealed

containers.
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Labeling: The waste container label should include the chemical name and hazard warnings.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department or a licensed chemical waste disposal company. Do not dispose of this

compound down the drain or in regular trash.

Quantitative Data
Property Value

CAS Number 945859-89-2[1][3]

Molecular Formula C21H21N3O4[1][3]

Molecular Weight 379.41 g/mol [1][3]

Appearance White to off-white powder

Storage Temperature ≤ -20°C[1]

Occupational Exposure Limits (PEL, TLV) No data available

LD50/LC50 No data available

GHS Hazard Classification
Not classified, but handle as potentially

hazardous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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